Cas no 1049384-85-1 (1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine)

1-{[1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine is a structurally complex heterocyclic compound featuring a tetrazole core linked to a substituted piperazine moiety via a methylene bridge. The presence of the 4-chlorophenyl and 3,4-dimethylbenzenesulfonyl groups enhances its potential as a biologically active intermediate, particularly in pharmaceutical and agrochemical research. Its well-defined molecular architecture offers opportunities for selective functionalization, making it valuable in medicinal chemistry for the development of receptor-targeted agents. The compound exhibits stability under standard laboratory conditions and demonstrates compatibility with further synthetic modifications, supporting its utility in drug discovery and structure-activity relationship studies.
1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine structure
1049384-85-1 structure
Product Name:1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine
CAS No:1049384-85-1
MF:C20H23ClN6O2S
MW:446.953621149063
CID:5957532
PubChem ID:29339684
Update Time:2025-05-22

1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine
    • 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-4-(3,4-dimethylphenyl)sulfonylpiperazine
    • F5251-0069
    • 1049384-85-1
    • AKOS024503000
    • VU0638980-1
    • 1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-4-((3,4-dimethylphenyl)sulfonyl)piperazine
    • Inchi: 1S/C20H23ClN6O2S/c1-15-3-8-19(13-16(15)2)30(28,29)26-11-9-25(10-12-26)14-20-22-23-24-27(20)18-6-4-17(21)5-7-18/h3-8,13H,9-12,14H2,1-2H3
    • InChI Key: WIZINOHXVZZSNJ-UHFFFAOYSA-N
    • SMILES: N1(CC2N(C3=CC=C(Cl)C=C3)N=NN=2)CCN(S(C2=CC=C(C)C(C)=C2)(=O)=O)CC1

Computed Properties

  • Exact Mass: 446.1291729g/mol
  • Monoisotopic Mass: 446.1291729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 92.6Ų

1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine Pricemore >>

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1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine Related Literature

Additional information on 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine

Comprehensive Analysis of 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine (CAS No. 1049384-85-1)

The compound 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine (CAS No. 1049384-85-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. This piperazine derivative features a tetrazole ring and a sulfonyl group, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive compound, with studies exploring its interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine has surged due to their role in drug discovery. The tetrazole moiety, in particular, is known for its metabolic stability and ability to mimic carboxylic acids, making it valuable in medicinal chemistry. This compound’s unique structure aligns with current trends in small molecule therapeutics, where researchers seek to optimize pharmacokinetic properties.

The sulfonyl group in this molecule enhances its binding affinity to specific enzymes or receptors, a feature that has sparked interest in targeted drug delivery systems. With the rise of precision medicine, compounds like CAS No. 1049384-85-1 are being evaluated for their selectivity and efficacy. Additionally, its chlorophenyl component contributes to its lipophilicity, which is crucial for membrane permeability—a hot topic in CNS drug development.

From a synthetic chemistry perspective, the preparation of 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine involves multi-step reactions, including N-alkylation and sulfonylation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. The compound’s CAS number 1049384-85-1 serves as a unique identifier in databases, facilitating research reproducibility—a key concern in modern science.

Beyond its pharmaceutical potential, this compound is also studied for its material science applications. Its aromatic and heterocyclic components make it a candidate for organic electronics, such as OLEDs or sensors. This dual applicability aligns with the interdisciplinary nature of contemporary research, where molecules are repurposed across fields. As interest in multi-functional compounds grows, CAS No. 1049384-85-1 exemplifies how structural complexity can unlock diverse functionalities.

In summary, 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-dimethylbenzenesulfonyl)piperazine represents a compelling case study in modern chemistry. Its tetrazole and sulfonyl groups, combined with its piperazine backbone, offer a rich platform for innovation. Whether in drug design or advanced materials, this compound continues to inspire research that bridges gaps between theory and application.

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